Cas no 2229521-30-4 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine
• CAS No: 2229521-30-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5864747
• PubChem ID: 165850129
• Update Time: 2025-06-08

2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine
• EN300-1769573
• 2229521-30-4

• Inchi： 1S/C12H17NO/c1-12(2,13)10-7-9-5-3-4-6-11(9)14-8-10/h3-6,10H,7-8,13H2,1-2H3
• InChI Key： YABJJAYUNJDROJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C)(C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine

Introduction to 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine (CAS No: 2229521-30-4)

2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229521-30-4, is a structurally significant compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzopyran class, a heterocyclic framework known for its broad spectrum of biological activities. The compound features a fused pyran ring system connected to a propylamine moiety, which together contributes to its unique pharmacological profile.

The benzopyran scaffold is a privileged structure in drug discovery, owing to its presence in numerous bioactive natural products and synthetic agents. Specifically, derivatives of 3,4-dihydro-2H-1-benzopyran have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The amine functionality at the propyl chain not only enhances solubility but also participates in hydrogen bonding interactions, which are critical for binding to biological targets.

In recent years, there has been a surge in research focused on developing novel benzopyran derivatives as therapeutic agents. The compound CAS No: 2229521-30-4 represents a promising lead compound that has been investigated for its pharmacokinetic properties and potential therapeutic efficacy. Preliminary studies suggest that this molecule exhibits moderate affinity for certain enzyme targets, making it a candidate for further optimization as a drug candidate.

The synthesis of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine involves multi-step organic transformations, including cyclization reactions to form the benzopyran core and subsequent functional group modifications to introduce the propylamine side chain. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These synthetic approaches are essential for producing sufficient quantities of the compound for preclinical and clinical evaluations.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases. For instance, studies have indicated that benzopyran derivatives can interact with neurotransmitter receptors and ion channels, which are implicated in conditions such as depression and epilepsy. The amine group in 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine may facilitate such interactions by forming stable hydrogen bonds with polar residues in the target proteins.

The pharmacological profile of CAS No: 2229521-30-4 has been further explored through computational modeling and experimental assays. Molecular docking studies have revealed that the compound can bind effectively to several protein targets, suggesting multiple mechanisms of action. Additionally, in vitro experiments have demonstrated its ability to modulate enzyme activity and cellular signaling pathways relevant to inflammation and oxidative stress.

Given the growing interest in natural product-inspired drug design, 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-amine represents an excellent example of how structural modifications can enhance biological activity. The combination of the benzopyran core with an amine side chain creates a versatile framework that can be further tailored to improve potency and selectivity. Future research will likely focus on derivatization strategies aimed at optimizing pharmacokinetic properties and minimizing off-target effects.

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and biological interactions. CAS No: 2229521-30-4 serves as a valuable intermediate in this context, providing insights into how structural features influence drug-like characteristics. As research progresses, this compound may pave the way for new therapeutic interventions targeting various human diseases.

In conclusion,2-(3,4-dihydro-2H-1-benzopyran)-3ylpropan–– amine (CAS No: 2229521–30–4) is a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique scaffold and functional groups make it an attractive candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and pharmacological evaluation, this compound is poised to contribute valuable insights into drug discovery efforts across multiple therapeutic areas.